Cas no 1214346-57-2 (Ethyl 2-methyl-3-(trifluoromethyl)benzoate)
1214346-57-2 structure
Product Name:Ethyl 2-methyl-3-(trifluoromethyl)benzoate
CAS No:1214346-57-2
MF:C11H11F3O2
MW:232.199054002762
MDL:MFCD14698270
CID:4938033
Update Time:2026-02-27
Ethyl 2-methyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-methyl-3-(trifluoromethyl)benzoate
- 2-Methyl-3-trifluoromethyl-benzoic acid ethyl ester
- Ethyl 2-methyl-3-(trifluoromethyl)benzoate
-
- MDL: MFCD14698270
- Inchi: 1S/C11H11F3O2/c1-3-16-10(15)8-5-4-6-9(7(8)2)11(12,13)14/h4-6H,3H2,1-2H3
- InChI Key: FCHPRPXJTYBYGF-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C(=O)OCC)C=1C)(F)F
Computed Properties
- Exact Mass: 232.07111408 g/mol
- Monoisotopic Mass: 232.07111408 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3
- Molecular Weight: 232.20
Ethyl 2-methyl-3-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096171-5g |
Ethyl 2-methyl-3-(trifluoromethyl)benzoate |
1214346-57-2 | 97% | 5g |
$410.04 | 2023-09-04 | |
| Alichem | A019096171-10g |
Ethyl 2-methyl-3-(trifluoromethyl)benzoate |
1214346-57-2 | 97% | 10g |
$670.00 | 2023-09-04 | |
| Alichem | A019096171-25g |
Ethyl 2-methyl-3-(trifluoromethyl)benzoate |
1214346-57-2 | 97% | 25g |
$1218.06 | 2023-09-04 | |
| abcr | AB434445-5 g |
2-Methyl-3-trifluoromethyl-benzoic acid ethyl ester; . |
1214346-57-2 | 5g |
€1,460.50 | 2022-08-31 | ||
| abcr | AB434445-5g |
2-Methyl-3-trifluoromethyl-benzoic acid ethyl ester; . |
1214346-57-2 | 5g |
€1603.00 | 2023-09-04 | ||
| A2B Chem LLC | AX90527-1g |
Ethyl 2-methyl-3-(trifluoromethyl)benzoate |
1214346-57-2 | 97% | 1g |
$993.00 | 2024-04-20 | |
| A2B Chem LLC | AX90527-5g |
Ethyl 2-methyl-3-(trifluoromethyl)benzoate |
1214346-57-2 | 97% | 5g |
$2523.00 | 2024-04-20 | |
| Ambeed | A100213-1g |
Ethyl 2-methyl-3-(trifluoromethyl)benzoate |
1214346-57-2 | 97% | 1g |
$150.0 | 2024-04-25 | |
| Ambeed | A100213-5g |
Ethyl 2-methyl-3-(trifluoromethyl)benzoate |
1214346-57-2 | 97% | 5g |
$300.0 | 2024-04-25 | |
| abcr | AB434445-1g |
2-Methyl-3-trifluoromethyl-benzoic acid ethyl ester; . |
1214346-57-2 | 1g |
€1338.10 | 2024-08-03 |
Ethyl 2-methyl-3-(trifluoromethyl)benzoate Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
1214346-57-2 (Ethyl 2-methyl-3-(trifluoromethyl)benzoate) Related Products
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- 1805407-37-7(Ethyl 2,4-bis(trifluoromethyl)-3-formylbenzoate)
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